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Compound of Interest

Compound Name: BSJ-02-162

Cat. No.: B12408806

Get Quote

\ J

The following tables summarize the half-maximal inhibitory concentrations (IC50) of various
inhibitors targeting the PIBK/AKT/mTOR and MAPK/ERK signaling pathways in Jurkat and
Molt4 cell lines. This data is provided as a reference for contextualizing the activity of BSJ-02-
162.

Table 1: IC50 Values of PI3BK/AKT/mTOR Pathway Inhibitors in T-ALL Cell Lines
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Jurkat IC50 Molt4 IC50

Inhibitor Target(s) Reference
(M) (M)
GDC-0941 Pan-PI3K >8.2 2.8 [1][2]
MK-2206 Allosteric Akt >1.4 ~1.3-1.4 [1][2]
NVP-BAG956 Dual PI3K/PDK1  ~1 0.5 [1][2]
RAD-001 N
) mMTORC1 Less Sensitive 0.9 [1][2]
(Everolimus)
mTORC1/mTOR
KU-63794 > 10 ~3-4 [2]
C2
GSK690693 Pan-Akt 0.21 0.31 [3]
Perifosine Akt 14.65 9.35 [3]

Table 2: IC50 Values of MAPK/ERK and Other Pathway Inhibitors in T-ALL Cell Lines

o Jurkat IC50 Molt4 IC50

Inhibitor Target(s) Reference
(nM) (nM)
Varies (dose- Varies (dose-

) dependent dependent

MK-1775 Weel Kinase ) ) [4]
decrease in decrease in
viability) viability)

9.8 - 77.8 (after 9.8 - 77.8 (after
72h) 72h)

AZD5363 AKT

Signaling Pathways and Experimental Workflows

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways commonly targeted in T-ALL.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3478458/
https://www.oncotarget.com/article/579/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3478458/
https://www.oncotarget.com/article/579/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3478458/
https://www.oncotarget.com/article/579/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3478458/
https://www.oncotarget.com/article/579/text/
https://www.oncotarget.com/article/579/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4466637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4466637/
https://www.spandidos-publications.com/10.3892/ol.2018.9291
https://www.researchgate.net/figure/Molt-4-HPB-ALL-and-Jurkat-cells-were-treated-with-three-concentrations-of-AZD5363-and_fig4_341736344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

BENBHE Check Availability & Pricing

Cell Membrane
Receptor Tyrosine Kinase BSJ-02-162 > PIP2
,,”’ C T =<
P 1 T~
_.--"" Inhibition? | e
Vs | \
I
I
1
PIP2 to PIP3
I
i
PIP3 Inhibition?
\ Inhibition?
mTORC2

PDK1

‘/ctivation

mTORC1

Cell Proliferation
& Survival

3/6 Tech Support

© 2026 BenchChem. All rights reserved.


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Seed Jurkat/Molt4 cells
in 96-well plate

Cell Membrane

Growth Factor Receptor

RAF BSJ-02-162

prag /

/” /
’f’ /
__--"" Inhibition? ,/
- /
N k,,’ //
MEK / Inhibition?

Transcription Factors
(e.g., c-Myc, ELK1)

Gene Expression
(Proliferation, Differentiation)

Treat with BSJ-02-162 Incubate for P Read Absorbance
e L2 |—>| e |—>| Add MTT Reagent |—>| Incubate for 2-4 hours |—>| Add Solubilization Solution
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Treat Jurkat/Molt4 cells Harvest cells Resuspend in Stain with Annexin V-FITC Incubate for 15 min Analyze by
with BSJ-02-162 and wash with PBS 1X Binding Buffer and Propidium lodide at room temperature Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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